molecular formula C14H12N2O2 B8304479 3-(3-Ethoxyphenoxy)-2-pyridinecarbonitrile

3-(3-Ethoxyphenoxy)-2-pyridinecarbonitrile

Cat. No.: B8304479
M. Wt: 240.26 g/mol
InChI Key: XYPCHOUSHOWHHR-UHFFFAOYSA-N
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Description

3-(3-Ethoxyphenoxy)-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12N2O2

Molecular Weight

240.26 g/mol

IUPAC Name

3-(3-ethoxyphenoxy)pyridine-2-carbonitrile

InChI

InChI=1S/C14H12N2O2/c1-2-17-11-5-3-6-12(9-11)18-14-7-4-8-16-13(14)10-15/h3-9H,2H2,1H3

InChI Key

XYPCHOUSHOWHHR-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=CC=C1)OC2=C(N=CC=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 68 g of 3-(3-ethoxyphenoxy)pyridine 1-oxide and 40 g of dimethylsulfate is heated at 100° C. for 4 hours. The 3-(3-ethoxyphenoxy)-1-methoxy pyridinium methosulfate is dissolved in 200 ml of water and is added dropwise to a cooled, stirred solution of 75 g sodium cyamide in 200 ml of water at 0°-5° C. under a nitrogen atmosphere. The mixture is stirred 16 hours and is extracted with 500 ml of dichloromethane. The dichloromethane layer is washed with 100 ml of water, dried, concentrated and distilled to yield 3-(3-ethoxyphenoxy)-2-pyridinecarbonitrile, bp 145°-150° C. at 0.2 mM, mp 83°-84° C. after recrystallization from methanol.
Name
3-(3-ethoxyphenoxy)pyridine 1-oxide
Quantity
68 g
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step One
Name
3-(3-ethoxyphenoxy)-1-methoxy pyridinium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
75 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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